Cas no 897610-87-6 (N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide)

N-(2-{4-(4-Methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide is a synthetic organic compound featuring a furan-2-carboxamide moiety linked to a 4-(4-methoxyphenyl)piperazine sulfonamide scaffold. This structure suggests potential utility as an intermediate or bioactive molecule in medicinal chemistry, particularly in targeting neurological or cardiovascular pathways due to the presence of the piperazine and methoxyphenyl groups. The sulfonamide and carboxamide functionalities enhance solubility and binding affinity, making it suitable for further derivatization or pharmacological studies. Its well-defined chemical structure allows for precise modifications, supporting research in drug discovery and development. The compound’s purity and stability under standard conditions ensure reliable performance in experimental applications.
N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide structure
897610-87-6 structure
Product Name:N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide
CAS No:897610-87-6
MF:C18H23N3O5S
MW:393.457323312759
CID:6047587
PubChem ID:18565460
Update Time:2025-10-28

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide
    • N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]furan-2-carboxamide
    • F2068-0493
    • N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)furan-2-carboxamide
    • SMR000807996
    • 897610-87-6
    • AKOS024625155
    • HMS3006A12
    • CHEMBL1880628
    • MLS001235668
    • N-(2-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)furan-2-carboxamide
    • Inchi: 1S/C18H23N3O5S/c1-25-16-6-4-15(5-7-16)20-9-11-21(12-10-20)27(23,24)14-8-19-18(22)17-3-2-13-26-17/h2-7,13H,8-12,14H2,1H3,(H,19,22)
    • InChI Key: WLBWYYYNAYHLHM-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NCCS(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O)=O

Computed Properties

  • Exact Mass: 393.13584202g/mol
  • Monoisotopic Mass: 393.13584202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 101Ų

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide Pricemore >>

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Additional information on N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide (CAS No. 897610-87-6)

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide, also known by its CAS number 897610-87-6, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure, which combines a piperazine ring, a sulfonyl group, and a furan moiety, all of which contribute to its versatile properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperazine derivative. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. In this case, the piperazine is substituted with a 4-methoxyphenyl group, which introduces electronic and steric effects that can influence the compound's activity and solubility.

The sulfonyl group attached to the piperazine ring plays a crucial role in modulating the compound's properties. Sulfonyl groups are known for their ability to enhance the stability of molecules and improve their bioavailability. Additionally, the ethyl chain connecting the sulfonyl group to the furan moiety introduces flexibility into the molecule, potentially allowing it to adopt conformations that are favorable for binding to target proteins or other biomolecules.

The furan moiety at the terminus of the molecule adds another layer of complexity to its structure. Furan rings are aromatic heterocycles that can participate in various types of interactions, including π–π stacking and dipole-dipole interactions. This makes them valuable in drug design for improving selectivity and potency.

Recent studies have explored the potential applications of this compound in drug discovery. For instance, researchers have investigated its ability to inhibit certain enzymes or modulate receptor activity, which could make it a candidate for treating various diseases, including cancer and neurodegenerative disorders. The compound's unique structure suggests that it may also have applications in materials science, such as in the development of advanced polymers or sensors.

In terms of toxicity and environmental impact, preliminary studies indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects on human health and ecosystems.

Overall, N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)furan-2-carboxamide (CAS No. 897610-87-6) represents an exciting area of exploration in modern chemistry and pharmacology. Its intricate structure and promising properties make it a valuable subject for continued research and development.

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